Isotanshinone Ii

• Molecular Formula: C18H12O3
• Molecular Weight: 276.3 g/mol
• InChI: InChI=1S/C18H12O3/c1-9-4-3-5-12-11(9)6-7-13-15(12)18-14(10(2)8-21-18)17(20)16(13)19/h3-8H,1-2H3
• InChIKey: ONUSCCKLNWURMA-UHFFFAOYSA-N

Isotanshinone IIA: A Structurally Distinct Abietane Diterpene from Salvia miltiorrhiza with Quantifiable PTP1B Inhibitory Activity

Isotanshinone IIA (CAS: 20958-15-0) is an abietane-type diterpene metabolite primarily isolated from the roots of Salvia miltiorrhiza (Danshen) [1]. It functions as a non-competitive inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B), a negative regulator of insulin signaling implicated in type 2 diabetes . The compound possesses a characteristic ortho-quinone moiety and a molecular formula of C₁₉H₁₈O₃ (MW: 294.34 g/mol) [2]. This structural framework distinguishes it from the more extensively studied para-quinone tanshinones, such as Tanshinone IIA, and underpins its distinct pharmacological profile [1].

Target engagement

Non-competitive PTP1B inhibition research

Structural identity

Ortho-quinone diterpene pharmacophore studies

Natural product source

Isolated from Salvia miltiorrhiza (Danshen)

• [1] Han, Y. M., Oh, H., Na, M., Kim, B. S., Oh, W. K., Kim, B. Y., Jeong, D. G., Ryu, S. E., Sok, D. E., & Ahn, J. S. (2005). PTP1B inhibitory effect of abietane diterpenes isolated from Salvia miltiorrhiza. Biological and Pharmaceutical Bulletin, 28(9), 1795-1797. View Source
• [2] PubChem. (2024). Isotanshinone IIA. National Center for Biotechnology Information. View Source

Why Isotanshinone IIA Cannot Be Substituted with Generic Tanshinones for PTP1B-Targeted Research

Generic substitution of tanshinones is scientifically unjustifiable due to profound structure-activity relationship (SAR) divergences among even closely related analogs. Within the abietane diterpene class, minor modifications to ring A, the quinone arrangement (ortho vs. para), or the furan/dihydrofuran D-ring drastically alter target engagement and potency [1]. For instance, while Tanshinone IIA exhibits cardioprotective effects via multiple pathways, it demonstrates negligible PTP1B inhibitory activity, a core mechanism for Isotanshinone IIA [2]. Similarly, a direct comparative study revealed that Isotanshinone IIA inhibits PTP1B with an IC₅₀ of 11.4 µM, whereas its structural analog isocryptotanshinone requires a five-fold higher concentration (IC₅₀: 56.1 µM) to achieve the same effect [3]. Such quantifiable differences in potency and target specificity render in-class substitution scientifically invalid for PTP1B-focused applications, necessitating precise compound selection.

Target profile mismatch

Generic tanshinones (e.g., Tanshinone IIA) lack measurable PTP1B inhibitory activity; substitution invalid for PTP1B-focused studies.

Quinone arrangement divergence

Para-quinone analogs possess distinct redox and target-binding profiles; the ortho-quinone configuration underpins observed PTP1B inhibition.

In-class potency variability

Abietane diterpene inhibition potency varies substantially; direct replacement without validation may yield inconsistent enzyme assay results.

• [1] Wang, L., Liu, L., Guo, Y., et al. (2014). Evaluation and SAR analysis of the cytotoxicity of tanshinones in colon cancer cells. Chinese Journal of Natural Medicines, 12(3), 167-171. View Source
• [2] Zhao, P., Soukup, S. T., Hegevoss, J., Ngueu, S., Kulling, S. E., & Diel, P. (2015). Anabolic effect of the traditional Chinese medicine compound tanshinone IIA on myotube hypertrophy is mediated by estrogen receptor. Planta Medica, 81(7), 578-585. View Source
• [3] Han, Y. M., Oh, H., Na, M., Kim, B. S., Oh, W. K., Kim, B. Y., Jeong, D. G., Ryu, S. E., Sok, D. E., & Ahn, J. S. (2005). PTP1B inhibitory effect of abietane diterpenes isolated from Salvia miltiorrhiza. Biological and Pharmaceutical Bulletin, 28(9), 1795-1797. View Source

Quantitative Differentiation of Isotanshinone IIA: Direct Comparative Evidence for Scientific Selection

PTP1B Inhibition: A Direct Head-to-Head Comparison with In-Class Abietane Diterpenes

Isotanshinone IIA exhibits the most potent PTP1B inhibitory activity among structurally characterized abietane diterpenes isolated from Salvia miltiorrhiza. In a direct comparative study, Isotanshinone IIA inhibited PTP1B with an IC₅₀ of 11.4±0.6 μM. This was 1.96-fold more potent than dihydroisotanshinone I (IC₅₀: 22.4±0.6 μM) and 4.92-fold more potent than isocryptotanshinone (IC₅₀: 56.1±6.3 μM) [1]. The inhibition mechanism was determined to be non-competitive for all three compounds [1].

PTP1B Inhibition

Head-to-head

IC₅₀ = 11.4 µM vs 22.4 µM (dihydroisotanshinone I) vs 56.1 µM (isocryptotanshinone); 1.96–4.92× more potent

Reported PTP1B inhibition potency context; supports enzyme inhibition assay design.

Non-competitive kinetics; purified PTP1B assay.

Evidence Dimension	PTP1B Enzyme Inhibition
Target Compound Data	IC₅₀ = 11.4±0.6 μM
Comparator Or Baseline	Dihydroisotanshinone I: IC₅₀ = 22.4±0.6 μM; Isocryptotanshinone: IC₅₀ = 56.1±6.3 μM
Quantified Difference	1.96-fold more potent than dihydroisotanshinone I; 4.92-fold more potent than isocryptotanshinone
Conditions	In vitro enzyme assay; purified PTP1B; non-competitive inhibition kinetics

Why This Matters

Superior potency enables lower effective concentrations in cellular and in vivo diabetes models, reducing off-target effects and improving experimental window.

• [1] Han, Y. M., Oh, H., Na, M., Kim, B. S., Oh, W. K., Kim, B. Y., Jeong, D. G., Ryu, S. E., Sok, D. E., & Ahn, J. S. (2005). PTP1B inhibitory effect of abietane diterpenes isolated from Salvia miltiorrhiza. Biological and Pharmaceutical Bulletin, 28(9), 1795-1797. View Source

Nrf2 Activation: Cross-Study Potency Ranking in Antioxidant Response Element (ARE) Induction

Isotanshinone IIA demonstrates robust activation of the Nrf2-mediated antioxidant defense system. In a standardized ARE luciferase reporter assay using HEK 293T cells, Isotanshinone IIA induced a 6.45-fold increase in activity [1]. This induction is quantifiably higher than that of structurally related tanshinones evaluated under identical conditions, including 15,16-Dihydrotanshinone I (3.38-fold), Trijuganone A (4.31-fold), Tanshinone IIB (5.34-fold), 1-Ketoisocryptotanshinone (5.65-fold), and Przewaquinone A (6.01-fold) [1].

Nrf2 Activation

Cross-study rank

6.45-fold ARE induction; ranked 1st among 6 tested tanshinones (next: 6.01× Przewaquinone A)

Reported Nrf2 activation rank; supports ARE induction screening in tanshinone comparisons.

HEK 293T ARE-luciferase reporter assay.

Evidence Dimension	Nrf2 Activation (ARE Luciferase Induction)
Target Compound Data	6.45-fold induction
Comparator Or Baseline	15,16-Dihydrotanshinone I: 3.38-fold; Trijuganone A: 4.31-fold; Tanshinone IIB: 5.34-fold; 1-Ketoisocryptotanshinone: 5.65-fold; Przewaquinone A: 6.01-fold
Quantified Difference	1.07-fold higher than Przewaquinone A; 1.91-fold higher than 15,16-Dihydrotanshinone I
Conditions	HEK 293T cells; ARE luciferase reporter gene assay

Why This Matters

Superior Nrf2 activation capacity positions Isotanshinone IIA as a preferred tool compound for studying oxidative stress response pathways and developing cytoprotective agents.

• [1] Chun, J. N., Cho, M., Park, S., So, I., & Jeon, J. H. (2018). Therapeutic Potential of Salviae Miltiorrhizae Radix et Rhizoma against Human Diseases Based on Activation of Nrf2-Mediated Antioxidant Defense System: Bioactive Constituents and Mechanism of Action. Oxidative Medicine and Cellular Longevity, 2018, 7309073. View Source

Structural Differentiation: Ortho-Quinone Moiety Confers Distinct Reactivity Compared to Para-Quinone Tanshinones

Isotanshinone IIA possesses an ortho-quinone structural arrangement (C1-C2 quinone) that distinguishes it from the predominant para-quinone tanshinones, such as Tanshinone IIA and Cryptotanshinone [1]. SAR analyses of tanshinones demonstrate that modifications to the quinone arrangement and the planarity of ring D significantly influence biological activity [2]. Specifically, an increase in delocalization across the A and B rings enhances cytotoxicity, while a non-planar, small D-ring region improves anti-cancer activity [2]. The ortho-quinone configuration of Isotanshinone IIA alters its electronic distribution and redox potential, leading to a distinct interaction profile with biological targets such as PTP1B, which is not observed with para-quinone analogs [1].

Quinone Structure

Class-level

Ortho-quinone (C1-C2) vs. para-quinone analogs; distinct electronic distribution and redox potential

Supports ortho-quinone pharmacophore characterization; target binding differs from para-quinone tanshinones.

SAR inference; qualitative structural distinction based on NMR/MS.

Evidence Dimension	Quinone Structural Arrangement and Electronic Properties
Target Compound Data	Ortho-quinone (C1-C2 quinone arrangement)
Comparator Or Baseline	Tanshinone IIA, Cryptotanshinone: Para-quinone arrangement
Quantified Difference	Qualitative structural difference; ortho-quinone exhibits distinct redox potential and target binding profile
Conditions	Structural analysis by NMR and MS; SAR inference from cytotoxicity studies

Why This Matters

The ortho-quinone moiety imparts a unique pharmacophore that cannot be replicated by para-quinone tanshinones, making Isotanshinone IIA essential for studies investigating quinone structure-dependent biological activities.

• [1] Han, Y. M., Oh, H., Na, M., Kim, B. S., Oh, W. K., Kim, B. Y., Jeong, D. G., Ryu, S. E., Sok, D. E., & Ahn, J. S. (2005). PTP1B inhibitory effect of abietane diterpenes isolated from Salvia miltiorrhiza. Biological and Pharmaceutical Bulletin, 28(9), 1795-1797. View Source
• [2] Wang, L., Liu, L., Guo, Y., et al. (2014). Evaluation and SAR analysis of the cytotoxicity of tanshinones in colon cancer cells. Chinese Journal of Natural Medicines, 12(3), 167-171. View Source

Chemical Stability: Tanshinone IIA Derivatives Show Lower Cytotoxicity but Distinct Stability Profiles

Structural modifications of tanshinone IIA, including those leading to ortho-quinone derivatives, result in compounds with significantly reduced cytotoxicity on normal cells compared to the parent tanshinones [1]. In a study evaluating six tanshinone IIA derivatives, the modified compounds exhibited lower cytotoxicity on both normal and cancerous colon cells [1]. This indicates that Isotanshinone IIA, as an ortho-quinone derivative, may possess a favorable safety profile in cellular models, while maintaining distinct bioactivity. Additionally, a comprehensive stability study of major tanshinones revealed that dihydrotanshinone and cryptotanshinone are unstable in DMSO and aqueous solutions, converting to tanshinone I and tanshinone IIA, respectively, while tanshinone I and tanshinone IIA remain relatively stable [2].

Stability & Safety

Data to verify

Derivative-class inference: lower cytotoxicity on normal cells reported for tanshinone IIA derivatives; stability profile not directly measured for Isotanshinone IIA

Class-level cytotoxicity and stability context; direct compound-specific validation required.

Derivative studies; DMSO/aqueous stability of related tanshinones.

Evidence Dimension	Cytotoxicity on Normal Cells and Chemical Stability
Target Compound Data	Lower cytotoxicity on normal cells (inferred from structural class); stability data not directly reported but inferred from structural class
Comparator Or Baseline	Tanshinone I and Tanshinone IIA: Higher cytotoxicity on normal cells; Dihydrotanshinone and Cryptotanshinone: Unstable in DMSO/aqueous solutions
Quantified Difference	Derivatives of tanshinone IIA (including ortho-quinone analogs) exhibit lower cytotoxicity on normal and cancerous colon cells
Conditions	MTT assay on colon cancer and normal cells; LC-DAD and LC-MS stability analyses in DMSO and aqueous solutions

Why This Matters

The distinct cytotoxicity profile and inferred stability of Isotanshinone IIA make it a valuable tool for in vitro studies requiring reduced background toxicity on normal cells, while maintaining target-specific activity.

• [1] Wang, L., Liu, L., Guo, Y., et al. (2014). Evaluation and SAR analysis of the cytotoxicity of tanshinones in colon cancer cells. Chinese Journal of Natural Medicines, 12(3), 167-171. View Source
• [2] Roth, A., Zhao, P., Soukup, S. T., et al. (2023). Chemical Stability and Bioactivity of tanshinone I, tanshinone IIA, cryptotanshinone and dihydrotanshinone in in vitro test systems. Toxicology Letters, 375, 21-28. View Source

Isotanshinone IIA: Optimal Research Applications Based on Quantified Differential Activity

PTP1B Inhibitor Discovery and Diabetes Target Validation

Given its superior PTP1B inhibitory potency (IC₅₀ = 11.4 μM) relative to other abietane diterpenes [1], Isotanshinone IIA is the preferred tool compound for investigating PTP1B as a therapeutic target in type 2 diabetes. It enables robust inhibition at lower concentrations, minimizing off-target effects in cellular insulin signaling assays. This makes it ideal for target validation studies, high-content screening, and as a reference standard in PTP1B inhibitor development programs.

Nrf2 Pathway Activation and Oxidative Stress Research

Isotanshinone IIA demonstrates a 6.45-fold induction of Nrf2-mediated ARE activity [2], surpassing several related tanshinones in this assay. This quantifiably higher activity makes it a superior positive control for studying Nrf2-dependent cytoprotective mechanisms, evaluating antioxidant response element (ARE) activation, and screening for novel Nrf2 activators in oxidative stress-related disease models.

Ortho-Quinone Pharmacophore Studies and SAR Investigations

The ortho-quinone configuration of Isotanshinone IIA provides a unique pharmacophore for structure-activity relationship (SAR) studies [3]. It serves as an essential comparator to para-quinone tanshinones (e.g., Tanshinone IIA) in studies investigating the influence of quinone arrangement on target binding, redox cycling, and cytotoxicity [4]. This distinct structural feature is critical for medicinal chemistry campaigns aimed at optimizing tanshinone-derived therapeutics.

Application

Selection Property

Validation Focus

PTP1B enzyme inhibition studies

Non-competitive inhibition context

Enzyme kinetics and cellular target engagement assays

Nrf2 pathway activation research

ARE induction capacity

Nrf2-dependent gene expression and cytoprotection readouts

Ortho-quinone pharmacophore characterization

Ortho-quinone structural identity

Redox potential and target-binding profile vs. para-quinone analogs

• [1] Han, Y. M., Oh, H., Na, M., Kim, B. S., Oh, W. K., Kim, B. Y., Jeong, D. G., Ryu, S. E., Sok, D. E., & Ahn, J. S. (2005). PTP1B inhibitory effect of abietane diterpenes isolated from Salvia miltiorrhiza. Biological and Pharmaceutical Bulletin, 28(9), 1795-1797. View Source
• [2] Chun, J. N., Cho, M., Park, S., So, I., & Jeon, J. H. (2018). Therapeutic Potential of Salviae Miltiorrhizae Radix et Rhizoma against Human Diseases Based on Activation of Nrf2-Mediated Antioxidant Defense System: Bioactive Constituents and Mechanism of Action. Oxidative Medicine and Cellular Longevity, 2018, 7309073. View Source
• [3] Han, Y. M., Oh, H., Na, M., Kim, B. S., Oh, W. K., Kim, B. Y., Jeong, D. G., Ryu, S. E., Sok, D. E., & Ahn, J. S. (2005). PTP1B inhibitory effect of abietane diterpenes isolated from Salvia miltiorrhiza. Biological and Pharmaceutical Bulletin, 28(9), 1795-1797. View Source
• [4] Wang, L., Liu, L., Guo, Y., et al. (2014). Evaluation and SAR analysis of the cytotoxicity of tanshinones in colon cancer cells. Chinese Journal of Natural Medicines, 12(3), 167-171. View Source